1-(4-Isopropoxyphenyl)ethanone
Cat. No. B1269242
Key on ui cas rn:
4074-51-5
M. Wt: 178.23 g/mol
InChI Key: YTKFPAFKJWBAFG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08551985B2
Procedure details
1-(4-Hydroxyphenyl)ethanone (15.0 g, 110 mmol) was dissolved in acetone (125 mL), added sequentially with potassium carbonate (30.4 g, 220 mmol) and 1-methylethyl iodide (16.5 mL, 165 mmol), and the mixture was stirred at 70° C. for 8 hours. The reaction solution was filtered, washed with acetone and concentrated in vacuo. The obtained residue was added water and ethyl acetate, extracted with ethyl acetate. The organic layer was washed with 1N aqueous solution of sodium hydroxide and brine, dried over anhydrous sodium sulfate, and concentrated in vacuo. 1-[4-(1-methylethoxy)phenyl]ethanone (18.2 g (yield 93%)) was obtained as a white crystal.
Yield
93%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][CH:3]=1.C(=O)([O-])[O-].[K+].[K+].[CH3:17][CH:18](I)[CH3:19]>CC(C)=O>[CH3:17][CH:18]([O:1][C:2]1[CH:7]=[CH:6][C:5]([C:8](=[O:10])[CH3:9])=[CH:4][CH:3]=1)[CH3:19] |f:1.2.3|
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Inputs
Step One
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Name
|
|
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Quantity
|
15 g
|
|
Type
|
reactant
|
|
Smiles
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OC1=CC=C(C=C1)C(C)=O
|
|
Name
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|
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Quantity
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125 mL
|
|
Type
|
solvent
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|
Smiles
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CC(=O)C
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Step Two
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Name
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|
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Quantity
|
30.4 g
|
|
Type
|
reactant
|
|
Smiles
|
C([O-])([O-])=O.[K+].[K+]
|
|
Name
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|
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Quantity
|
16.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)I
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Conditions
Temperature
|
Control Type
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UNSPECIFIED
|
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Setpoint
|
70 °C
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Stirring
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Type
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CUSTOM
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Details
|
the mixture was stirred at 70° C. for 8 hours
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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|
Details
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The reaction solution was filtered
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WASH
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Type
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WASH
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|
Details
|
washed with acetone
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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ADDITION
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Type
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ADDITION
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|
Details
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The obtained residue was added water and ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
The organic layer was washed with 1N aqueous solution of sodium hydroxide and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over anhydrous sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
8 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(C)OC1=CC=C(C=C1)C(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 18.2 g | |
| YIELD: PERCENTYIELD | 93% | |
| YIELD: CALCULATEDPERCENTYIELD | 92.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
